Antibiotic tan 868 A
Antibiotic tan 868 A
Brand Name:
Vulcanchem
CAS No.:
111631-13-1
VCID:
VC20806058
InChI:
InChI=1S/C13H17N7O3/c14-10(15)1-2-17-12(22)7-3-6(5-18-7)19-13(23)8-4-9(21)11(16)20-8/h1-3,5,8-9,18,21H,4H2,(H3,14,15)(H2,16,20)(H,17,22)(H,19,23)/b2-1+/t8-,9+/m0/s1
SMILES:
C1C(C(=NC1C(=O)NC2=CNC(=C2)C(=O)NC=CC(=N)N)N)O
Molecular Formula:
C13H17N7O3
Molecular Weight:
319.32 g/mol
Antibiotic tan 868 A
CAS No.: 111631-13-1
Cat. No.: VC20806058
Molecular Formula: C13H17N7O3
Molecular Weight: 319.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 111631-13-1 |
|---|---|
| Molecular Formula | C13H17N7O3 |
| Molecular Weight | 319.32 g/mol |
| IUPAC Name | 4-[[(2S,4R)-5-amino-4-hydroxy-3,4-dihydro-2H-pyrrole-2-carbonyl]amino]-N-[(E)-3-amino-3-iminoprop-1-enyl]-1H-pyrrole-2-carboxamide |
| Standard InChI | InChI=1S/C13H17N7O3/c14-10(15)1-2-17-12(22)7-3-6(5-18-7)19-13(23)8-4-9(21)11(16)20-8/h1-3,5,8-9,18,21H,4H2,(H3,14,15)(H2,16,20)(H,17,22)(H,19,23)/b2-1+/t8-,9+/m0/s1 |
| Standard InChI Key | FEZFZAMQERADMD-DTWKUNHWSA-N |
| Isomeric SMILES | C1[C@H](C(=N[C@@H]1C(=O)NC2=CNC(=C2)C(=O)N=CC=C(N)N)N)O |
| SMILES | C1C(C(=NC1C(=O)NC2=CNC(=C2)C(=O)NC=CC(=N)N)N)O |
| Canonical SMILES | C1C(C(=NC1C(=O)NC2=CNC(=C2)C(=O)N=CC=C(N)N)N)O |
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